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Compound of Interest

Compound Name: Nitisinone

Cat. No.: B1678953

Audience: Researchers, scientists, and drug development professionals.

Introduction

Nitisinone, also known as NTBC, is a potent, reversible inhibitor of the enzyme 4-
hydroxyphenylpyruvate dioxygenase (HPPD).[1][2] This enzyme is a critical component of the
tyrosine catabolism pathway, responsible for converting 4-hydroxyphenylpyruvate (HPPA) to
homogentisate.[3][4][5] By inhibiting HPPD, nitisinone effectively blocks this pathway,
preventing the accumulation of toxic downstream metabolites.[6][7][8] This mechanism of
action makes it a cornerstone therapy for hereditary tyrosinemia type 1 (HT-1) and a treatment
for alkaptonuria.[6][7][9] In a laboratory setting, Nitisinone is a valuable tool for studying
tyrosine metabolism and for developing novel therapeutics.

Proper preparation of stock solutions is critical for ensuring experimental accuracy,
reproducibility, and the stability of the compound. This document provides a detailed protocol
for preparing Nitisinone stock solutions for in vitro and other laboratory experiments.

Physicochemical & Solubility Data

Summarized below are the key properties of Nitisinone. Accurate calculations for stock
solutions depend on this information.
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Property Value Source
CAS Number 104206-65-7 [3]
Molecular Formula C14H10F3NOs [3]
Molecular Weight 329.23 g/mol [2][10]
Appearance White Po yeIIoYVish-White SIee
crystalline solid
Solubility in DMSO ~30 mg/mL[3] to 66 mg/mL[10]  [3][10]
Solubility in Ethanol ~1 mg/mL [3]
Solubility in Water Insoluble / Poorly soluble [10][11]
Storage (Powder) -20°C for = 4 years [2][3][10]

) -80°C for up to 1 year; -20°C
Storage (in DMSO) ; 01 " [10][12]
or up to 1 mon

Note: Solubility can vary between batches and suppliers. It is recommended to use fresh, high-
purity DMSO, as absorbed moisture can reduce solubility.[10] For agueous buffers, it is
recommended to first dissolve Nitisinone in DMSO and then dilute with the aqueous buffer.[3]

Mechanism of Action: Inhibition of Tyrosine
Catabolism

Nitisinone competitively inhibits 4-hydroxyphenylpyruvate dioxygenase (HPPD), the second
enzyme in the tyrosine degradation pathway.[6][8] This prevents the conversion of 4-
hydroxyphenylpyruvate into homogentisate, thereby blocking the formation of downstream
metabolites like maleylacetoacetate and fumarylacetoacetate, which are toxic in individuals
with HT-1.[7][9]
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Inhibition of Tyrosine Catabolism by Nitisinone.

Experimental Protocol: Stock Solution Preparation
(10 mM in DMSO)

This protocol describes the preparation of a 10 mM stock solution in DMSO, a common solvent
for Nitisinone.

4.1. Materials & Equipment

» Nitisinone powder (FW: 329.23 g/mol )

e Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

e Analytical balance

e Microcentrifuge tubes or amber glass vials

o Calibrated micropipettes

» \Vortex mixer

o Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves
4.2. Safety Precautions

» Nitisinone should be handled as a hazardous material.[3]

e Consult the Safety Data Sheet (SDS) before use.
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¢ Work in a well-ventilated area or a chemical fume hood.

e Avoid ingestion, inhalation, and contact with skin or eyes.[3] Wash hands thoroughly after
handling.

4.3. Stock Solution Calculation

To prepare a 10 mM stock solution, use the following formula: Mass (mg) = Desired
Concentration (mM) x Volume (L) x Molecular Weight ( g/mol )

Example for 1 mL of 10 mM stock:

e Mass (mg) = 10 mmol/L x 0.001 L x 329.23 g/mol
e Mass (mg) = 3.29 mg

4.4. Step-by-Step Procedure

o Weighing: Carefully weigh out 3.29 mg of Nitisinone powder using an analytical balance and
place it into a sterile microcentrifuge tube or vial.

e Solvent Addition: Add 1.0 mL of high-purity DMSO to the tube containing the Nitisinone
powder.

o Dissolution: Cap the tube securely and vortex thoroughly for 1-2 minutes until the solid is
completely dissolved. Gentle warming or sonication may be used to aid dissolution if
precipitation occurs.[2][12] The solution should be clear.

» Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot
the stock solution into smaller, single-use volumes (e.g., 20-50 pL) in sterile microcentrifuge
tubes.[10]

o Storage: Store the aliquots at -20°C for short-term use (up to 1 month) or at -80°C for long-
term storage (up to 1 year).[10][12] Ensure vials are tightly sealed to prevent DMSO from
absorbing moisture.
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Preparation

1. Weigh 3.29 mg
Nitisinone Powder

2. Add 1.0 mL
High-Purity DMSO

3. Vortex until
Fully Dissolved

4. Aliquot into
Single-Use Volumes

l

5. Store Aliquots
at -20°C or -80°C

Ready for Use
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Workflow for Nitisinone Stock Solution Preparation.
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Stability & Handling

¢ The Nitisinone powder is stable for years when stored properly at -20°C.[2][3]

o Stock solutions in DMSO are stable for up to one year at -80°C.[10] Avoid repeated freeze-
thaw cycles.[10]

e Aqueous solutions of Nitisinone are not recommended for storage for more than one day.[3]
» Nitisinone is sensitive to oxidative conditions.[13] Avoid exposure to strong oxidizing agents.

By following these guidelines, researchers can prepare reliable and stable Nitisinone stock
solutions for consistent and reproducible experimental results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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